Atorvastatin Epoxy Tetrahydrofuran Impurity

Description

Atorvastatin Epoxy Tetrahydrofuran Impurity is an impurity found in Atorvastatin, a drug used to lower blood lipids . It arises as an oxidative degradation product of Atorvastatin . Analytical techniques, such as column chromatography, are employed to control and analyze impurities like Atorvastatin Epoxy Tetrahydrofuran Impurity during the manufacturing process to ensure the final product meets pharmacopoeia standards .

This impurity has several names and identifiers, including its CAS number, 873950-19-7, and the molecular formula C26H24FNO5 . It is also known under synonyms such as Atorvastatin epoxy THF analog and 4-(4-fluorophenyl)-2,4-dihydroxy-N,5-diphenyl-2-propan-2-yl-3,6-dioxabicyclo[3.1.0]hexane-1-carboxamide . The PubChem database identifies potential hazards, classifying it as a cause of serious eye irritation .

• CAS No.: 873950-19-7
• Product Name: Atorvastatin Epoxy Tetrahydrofuran Impurity
• Molecular Formula: C26H24FNO5
• Molecular Weight: 449.5 g/mol
• IUPAC Name: 4-(4-fluorophenyl)-2,4-dihydroxy-N,5-diphenyl-2-propan-2-yl-3,6-dioxabicyclo[3.1.0]hexane-1-carboxamide
• Standard InChI: InChI=1S/C26H24FNO5/c1-17(2)25(30)24(22(29)28-21-11-7-4-8-12-21)23(32-24,18-9-5-3-6-10-18)26(31,33-25)19-13-15-20(27)16-14-19/h3-17,30-31H,1-2H3,(H,28,29)
• Standard InChIKey: NNEBPPHOMFPLDK-UHFFFAOYSA-N
• SMILES: CC(C)C1(C2(C(O2)(C(O1)(C3=CC=C(C=C3)F)O)C4=CC=CC=C4)C(=O)NC5=CC=CC=C5)O
• Canonical SMILES: CC(C)C1(C2(C(O2)(C(O1)(C3=CC=C(C=C3)F)O)C4=CC=CC=C4)C(=O)NC5=CC=CC=C5)O
• Appearance: White Solid
• Purity: > 95%
• Synonyms: 4-(4-Fluorophenyl)-2,4-dihydroxy-2-(1-methylethyl)-N,5-diphenyl-3,6-dioxabicyclo[3.1.0]hexane-1-carboxamide; Atorvastatin Photo Degradation Product
• PubChem Compound: 11554184
• Last Modified: Aug 15 2023